Cas no 1784176-54-0 (2-amino-1-(2-chloro-4,5-difluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(2-chloro-4,5-difluorophenyl)propan-1-one
• CAS No: 1784176-54-0
• MF: C₉H₈ClF₂NO
• MW: 219.615728378296
• CID: 6343183
• PubChem ID: 84041781
• Update Time: 2025-05-21

2-amino-1-(2-chloro-4,5-difluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-4,5-difluorophenyl)propan-1-one
• EN300-1986775
• 1784176-54-0

• Inchi： 1S/C9H8ClF2NO/c1-4(13)9(14)5-2-7(11)8(12)3-6(5)10/h2-4H,13H2,1H3
• InChI Key： XEJKQMWXEKFROR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(C)N)=O)F)F

Computed Properties

• Exact Mass: 219.0262479g/mol
• Monoisotopic Mass: 219.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-chloro-4,5-difluorophenyl)propan-1-one

Compound CAS No. 1784176-54-0: 2-Amino-1-(2-Chloro-4,5-Difluorophenyl)Propan-1-One

The compound CAS No. 1784176-54-0, also known as 2-Amino-1-(2-Chloro-4,5-Difluorophenyl)Propan-1-One, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of amino ketones, characterized by the presence of an amino group (-NH₂) and a ketone group (C=O) within its molecular structure. The substituents on the benzene ring—specifically, a chlorine atom at position 2 and fluorine atoms at positions 4 and 5—contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of 2-Amino-1-(2-Chloro-4,5-Difluorophenyl)Propan-1-One in drug discovery and development. Its structure allows for versatile interactions with biological systems, making it a promising candidate for targeting specific enzymes or receptors. For instance, researchers have explored its potential as a kinase inhibitor, which could be pivotal in treating various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted benzene ring. The introduction of the amino group and the ketone group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as Suzuki coupling or nucleophilic aromatic substitution are often employed to achieve the desired molecular architecture.

In terms of applications, CAS No. 1784176-54-0 has shown promise in the field of medicinal chemistry. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibition has been extensively studied. Recent findings suggest that it could serve as a lead compound for developing new generations of antibiotics or antiviral agents, addressing the growing need for effective treatments against drug-resistant pathogens.

Moreover, the compound's stability under various conditions has been evaluated, revealing its suitability for use in both laboratory settings and industrial applications. Its resistance to photodegradation and thermal decomposition makes it an attractive option for incorporation into formulations requiring long-term stability.

From an environmental perspective, understanding the fate and transport of 2-Amino-1-(2-Chloro-4,5-Difluorophenyl)Propan-1-One in natural systems is crucial. Studies have indicated that it undergoes biodegradation under aerobic conditions, minimizing its ecological footprint. This characteristic aligns with current sustainability trends in chemical manufacturing.

In conclusion, CAS No. 1784176-54-0 represents a significant advancement in organic synthesis and offers diverse opportunities across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in addressing contemporary challenges in medicine and materials science.